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Compound of Interest

Compound Name: 2-Vinylnaphthalene

Cat. No.: B1218179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a professional audience

and is not a substitute for a formal safety data sheet (SDS) or professional safety consultation.

Always refer to the most current SDS for 2-Vinylnaphthalene and follow all applicable safety

regulations and institutional protocols.

Introduction
2-Vinylnaphthalene is an aromatic hydrocarbon utilized in the synthesis of specialized

polymers and copolymers, finding applications in materials science, including the production of

photoactive polymers and polystyrene latexes.[1] As with any chemical compound, a thorough

understanding of its health and safety profile is paramount for its safe handling and use in

research and development settings. This guide provides an in-depth overview of the known

health and safety considerations for 2-vinylnaphthalene, compiles available quantitative data,

and outlines best practices for its use in a laboratory environment. Due to the limited specific

toxicological data for 2-vinylnaphthalene, this guide also draws upon information from

structurally related compounds, such as naphthalene and other vinylarenes, to provide a more

comprehensive assessment of potential hazards.

Hazard Identification and Classification
2-Vinylnaphthalene is classified as a hazardous substance. The primary hazards associated

with this compound are its potential for acute toxicity upon ingestion, inhalation, or skin contact,
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as well as its irritant properties and the potential for target organ damage.[2][3][4]

Based on available Safety Data Sheets (SDS), the GHS hazard statements for 2-
Vinylnaphthalene include:

H302: Harmful if swallowed.[2]

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

H371: May cause damage to organs.

Toxicological Data
Comprehensive toxicological data for 2-vinylnaphthalene is limited. The available information

primarily consists of acute toxicity estimates. For other toxicological endpoints, such as

carcinogenicity, mutagenicity, and reproductive toxicity, there is a notable lack of specific data.

Acute Toxicity
The acute toxicity values for 2-vinylnaphthalene are based on estimations from calculations

and are summarized in the table below.

Route of Exposure Species Value Reference

Oral Rat (estimated) LD50 > 2000 mg/kg

Dermal Rabbit (estimated) LD50 > 2000 mg/kg

Inhalation Rat (estimated) LC50 > 20 mg/L (4h)

Skin and Eye Irritation
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2-Vinylnaphthalene is classified as a skin and eye irritant. Direct contact can cause redness,

itching, and pain. Prolonged or repeated skin contact may lead to dermatitis.

Specific Target Organ Toxicity (STOT)
2-Vinylnaphthalene is suspected of causing damage to organs, though specific target organs

are not always clearly defined in readily available literature. Given its structural similarity to

naphthalene, which can affect the respiratory system and liver, these organs should be

considered potential targets.

Carcinogenicity, Mutagenicity, and Reproductive
Toxicity

Carcinogenicity: There is no conclusive data available to classify 2-vinylnaphthalene as a

carcinogen. Structurally related vinyl compounds, such as vinyl chloride and styrene, have

been classified as known or probable human carcinogens, respectively, often due to their

metabolic activation to reactive epoxides.

Mutagenicity: Data on the genotoxicity of 2-vinylnaphthalene is scarce. One study

investigating the mutagenic activity of various vinyl compounds in Salmonella typhimurium

strains TA98, TA100, and TA1535 did not report mutagenic activity for 2-vinylnaphthalene
under the tested conditions. However, the potential for metabolic activation to genotoxic

intermediates cannot be ruled out without further studies.

Reproductive Toxicity: There is no data available on the reproductive or developmental

toxicity of 2-vinylnaphthalene.

Putative Mechanism of Toxicity and Metabolic
Pathway
While the specific metabolic pathways of 2-vinylnaphthalene have not been extensively

studied, it is reasonable to hypothesize a pathway based on the known metabolism of

structurally similar compounds like naphthalene and styrene. The presence of both a

naphthalene ring system and a vinyl group suggests that metabolism could occur at either

moiety. A key pathway of concern for vinylarenes is the oxidation of the vinyl group by

cytochrome P450 enzymes to form a reactive epoxide intermediate. This epoxide can then be
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detoxified or can covalently bind to cellular macromolecules such as DNA and proteins,

potentially leading to cytotoxicity and genotoxicity.

Below is a diagram illustrating a putative metabolic pathway for 2-vinylnaphthalene.

Putative Metabolic Pathway of 2-Vinylnaphthalene
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Caption: A hypothesized metabolic pathway for 2-vinylnaphthalene leading to potential

toxicity.

Experimental Protocols and Safe Handling
Given the hazardous nature of 2-vinylnaphthalene, strict adherence to safety protocols is

essential.

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is the first line of defense against exposure.

PPE Item Specification Rationale

Gloves
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

To prevent skin contact and

absorption.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from dust

particles and splashes.

Lab Coat Standard laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If not

possible, a NIOSH-approved

respirator with an organic

vapor cartridge may be

necessary.

To prevent inhalation of dust or

vapors.

Engineering Controls
Ventilation: All work with 2-vinylnaphthalene should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood, to minimize inhalation exposure.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents. Recommended storage temperature

is often 2-8°C.

Handling and Emergency Procedures
The following diagram outlines a standard workflow for handling 2-vinylnaphthalene in a

research setting.
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Experimental Workflow for Handling 2-Vinylnaphthalene
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Caption: A recommended workflow for the safe handling of 2-vinylnaphthalene in a laboratory.

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.

Skin Contact: Wash off with soap and plenty of water. Consult a physician.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.
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Reactivity and Stability
2-Vinylnaphthalene is generally stable under recommended storage conditions. It is

incompatible with strong oxidizing agents. While hazardous polymerization is not expected

under normal conditions, it is a vinyl monomer and may be susceptible to polymerization at

elevated temperatures or in the presence of initiators.

Logical Relationships of Exposure and Health
Effects
The potential health consequences of exposure to 2-vinylnaphthalene can be visualized as a

logical progression from the route of exposure to the ultimate health effect.

Logical Relationships of 2-Vinylnaphthalene Exposure

Routes of Exposure Potential Health Effects
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Caption: Potential health effects resulting from different routes of exposure to 2-
vinylnaphthalene.

Conclusion
2-Vinylnaphthalene is a valuable research chemical that must be handled with care due to its

potential health hazards. While specific toxicological data is limited, the available information

indicates that it is harmful if swallowed, inhaled, or in contact with skin, and can cause irritation

and organ damage. Researchers, scientists, and drug development professionals should

adhere to stringent safety protocols, including the use of appropriate personal protective

equipment and engineering controls. Further research into the long-term toxicological effects

and metabolic pathways of 2-vinylnaphthalene is warranted to provide a more complete

understanding of its risk profile. In the absence of such data, a cautious approach informed by

the toxicology of structurally related compounds is prudent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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